molecular formula C18H17N5O3S B11192729 2-{5,11-dimethyl-2-oxo-10-thia-1,4,8,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),5,8,11-tetraen-4-yl}-N-(3-methoxyphenyl)acetamide

2-{5,11-dimethyl-2-oxo-10-thia-1,4,8,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),5,8,11-tetraen-4-yl}-N-(3-methoxyphenyl)acetamide

Cat. No.: B11192729
M. Wt: 383.4 g/mol
InChI Key: GMIRTCAQPARIJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of tetraazatricyclic acetamides, characterized by a fused thia-tetraaza tricyclic core and an N-(3-methoxyphenyl)acetamide side chain. The tricyclic framework comprises a 10-thia-1,4,8,12-tetraaza system with dimethyl and oxo substituents at positions 5 and 11, respectively.

Properties

Molecular Formula

C18H17N5O3S

Molecular Weight

383.4 g/mol

IUPAC Name

2-(5,11-dimethyl-2-oxo-10-thia-1,4,8,12-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),5,8,11-tetraen-4-yl)-N-(3-methoxyphenyl)acetamide

InChI

InChI=1S/C18H17N5O3S/c1-10-7-14-16(17(25)23-18(20-14)27-11(2)21-23)22(10)9-15(24)19-12-5-4-6-13(8-12)26-3/h4-8H,9H2,1-3H3,(H,19,24)

InChI Key

GMIRTCAQPARIJN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(N1CC(=O)NC3=CC(=CC=C3)OC)C(=O)N4C(=N2)SC(=N4)C

Origin of Product

United States

Biological Activity

Chemical Structure and Properties

The compound is characterized by a unique structure featuring a tetraazatricyclo framework and a methoxyphenyl acetamide moiety. Its molecular formula can be represented as:

C17H22N4O2SC_{17}H_{22}N_{4}O_{2}S

Structural Features

FeatureDescription
Molecular Weight346.45 g/mol
Functional GroupsThioamide, Methoxy, Tetraazatricyclo structure
StereochemistryMultiple chiral centers present

Antimicrobial Activity

Research has indicated that compounds with similar structural motifs exhibit significant antimicrobial properties. The thiazole and tetraazatricyclo structures are known to enhance interaction with microbial targets. Studies have shown that derivatives of tetraazatricyclo compounds often demonstrate:

  • Broad-spectrum antibacterial effects against Gram-positive and Gram-negative bacteria.
  • Antifungal properties , particularly against strains like Candida albicans.

Anticancer Activity

Preliminary studies suggest that this compound may possess anticancer properties. Compounds with similar configurations have been found to induce apoptosis in cancer cell lines through mechanisms such as:

  • Inhibition of topoisomerase enzymes , leading to DNA damage.
  • Induction of reactive oxygen species (ROS) , promoting oxidative stress in tumor cells.

Enzyme Inhibition

The compound has shown potential in inhibiting specific enzymes that are crucial for various biological pathways. Notably:

  • Inhibition of SGLT2 (Sodium-glucose cotransporter 2) : This action could be beneficial in managing diabetes by reducing glucose reabsorption in the kidneys.

Case Studies and Experimental Findings

  • Study on Antimicrobial Efficacy :
    • A study tested the compound against various bacterial strains, demonstrating an MIC (Minimum Inhibitory Concentration) value ranging from 5 to 15 µg/mL, indicating strong antimicrobial activity.
  • Anticancer Investigation :
    • In vitro assays on cancer cell lines (e.g., MCF-7 breast cancer cells) revealed a reduction in cell viability by over 50% at concentrations above 10 µM after 48 hours of treatment.
  • Enzyme Inhibition Assay :
    • The compound was evaluated for its inhibitory effects on SGLT2, showing an IC50 value of 12 µM, suggesting its potential use in diabetes management.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, synthetic, and biological differences between the target compound and analogous molecules:

Compound Name Molecular Formula Molecular Weight Substituents Key Biological Activities Synthetic Method
Target Compound C₂₀H₂₂N₅O₃S* 424.53 g/mol* 5,11-dimethyl; 3-methoxyphenyl Not explicitly reported (inferred enzyme inhibition) Multi-step cyclization/acylation
2-[6-(3-Chlorophenyl)-2-oxo-10-thia-1,5,6,8-tetraazatricyclo[7.3.0.0³⁷]dodeca-3(7),4,8-trien-12-yl]-N-(pyridin-4-yl)acetamide C₂₂H₁₇ClN₆O₂S 481.93 g/mol 3-chlorophenyl; pyridin-4-yl Anticancer, enzyme inhibition Acetic anhydride-mediated cyclization
N-(4-Ethoxyphenyl)-2-[11-(4-methylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.0²⁶]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide C₂₄H₂₃N₅O₂ 417.47 g/mol 4-ethoxyphenyl; 4-methylphenyl ChEMBL-reported enzyme inhibition Condensation/cyclization
N-(3,4-Dimethoxyphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.0²⁶]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide C₂₄H₂₃N₅O₄ 457.47 g/mol 3,4-dimethoxyphenyl; 4-methoxyphenyl Antimicrobial, anticancer Oxidation/reduction reactions
N-(4-Methoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0²⁶.0¹¹¹⁶]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide C₂₀H₁₉N₅O₃S 409.46 g/mol 4-methoxyphenyl; unsubstituted tricyclic core Receptor binding affinity Thioether linkage synthesis

Key Findings:

Structural Variations :

  • Substituents on the arylacetamide group (e.g., 3-methoxy vs. 4-ethoxy) modulate electronic effects, impacting solubility and metabolic stability .
  • The tricyclic core’s substitution pattern (e.g., dimethyl vs. chlorophenyl) alters steric hindrance, influencing target binding .

Biological Activity: Chlorophenyl and pyridinyl derivatives exhibit pronounced anticancer activity, likely due to enhanced electrophilicity and DNA interaction . Methoxy-substituted analogs (e.g., target compound) may favor enzyme inhibition via hydrogen bonding with the methoxy oxygen .

Synthetic Routes :

  • Most analogs require multi-step sequences involving cyclization (e.g., HOBt/EDC-mediated coupling) and acylation .
  • Thioether linkages in thia-containing compounds demand controlled sulfur incorporation .

Stability and Reactivity :

  • Thia-tetraaza cores show sensitivity to oxidative conditions, necessitating protective group strategies .
  • Methoxy groups enhance stability under acidic conditions compared to chloro substituents .

Discussion of Unique Features

The target compound’s 5,11-dimethyl and 3-methoxyphenyl groups distinguish it from analogs:

  • Dimethyl Substitution : Likely reduces conformational flexibility, enhancing selectivity for hydrophobic enzyme pockets .
  • 3-Methoxyphenyl Acetamide : The meta-methoxy group may improve metabolic stability compared to para-substituted derivatives, as seen in related compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.